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Compound of Interest

Compound Name: Hydroxy-PEG1-acid

Cat. No.: B608000 Get Quote

An in-depth examination of Hydroxy-PEG1-acid, a critical polyethylene glycol (PEG) linker in

bioconjugation and drug development. This guide provides researchers, scientists, and drug

development professionals with a comprehensive overview of its chemical identity, properties,

and applications, with a focus on its role in antibody-drug conjugates (ADCs).

Deciphering the Identity of Hydroxy-PEG1-acid
The term "Hydroxy-PEG1-acid" can refer to several structurally related molecules, leading to

potential ambiguity. It is crucial to distinguish between the different chemical entities based on

their CAS numbers. The most pertinent compound for drug development, particularly in the

realm of ADCs, is 3-(2-hydroxyethoxy)propanoic acid. In contrast, 2-(2-hydroxyethoxy)acetic

acid is a related compound primarily recognized as a metabolite of 1,4-dioxane. For stability in

storage and handling, the sodium salt of Hydroxy-PEG1-acid is also commercially available.

A summary of the key chemical identifiers is presented below:
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Compound
Name

Synonym(s) CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

3-(2-

hydroxyethoxy)pr

opanoic acid

Hydroxy-PEG1-

acid, OH-PEG1-

COOH

89211-34-7 C5H10O4 134.13

2-(2-

hydroxyethoxy)a

cetic acid

β-

hydroxyethoxyac

etic acid, HEAA

13382-47-3 C4H8O4 120.10

Hydroxy-PEG1-

acid sodium salt
- 2855229-28-4 C5H9NaO4 156.1

The Pivotal Role of Hydroxy-PEG1-acid in Antibody-
Drug Conjugates
Hydroxy-PEG1-acid, specifically the 3-(2-hydroxyethoxy)propanoic acid variant (CAS 89211-

34-7), serves as a fundamental building block in the construction of ADCs.[1][2][3][4] It

functions as a non-cleavable linker, connecting a monoclonal antibody to a cytotoxic payload.

[1][2][3][4] The inclusion of the short polyethylene glycol (PEG) chain imparts several desirable

properties to the resulting ADC.

The hydrophilic nature of the PEG spacer can enhance the solubility and reduce aggregation of

the ADC.[5] The defined length of the PEG1 unit ensures the production of a homogeneous

ADC product, a critical factor for therapeutic consistency. The terminal hydroxyl and carboxylic

acid groups provide versatile handles for conjugation and further chemical modification.[5][6]

The general workflow for utilizing Hydroxy-PEG1-acid in ADC synthesis involves a series of

bioconjugation reactions. The carboxylic acid end of the linker is typically activated to react with

amine groups on the antibody, while the hydroxyl end can be modified to attach to the cytotoxic

drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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